Cas no 1806870-99-4 (3-Cyano-5-(difluoromethyl)-4-fluoro-2-hydroxypyridine)

• Product Name: 3-Cyano-5-(difluoromethyl)-4-fluoro-2-hydroxypyridine
• CAS No: 1806870-99-4
• MF: C₇H₃F₃N₂O
• MW: 188.106731653214
• CID: 4871422
• Update Time: 2025-05-22

3-Cyano-5-(difluoromethyl)-4-fluoro-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-5-(difluoromethyl)-4-fluoro-2-hydroxypyridine

• Inchi： 1S/C7H3F3N2O/c8-5-3(1-11)7(13)12-2-4(5)6(9)10/h2,6H,(H,12,13)
• InChI Key： WXXNWHYLJJJKKM-UHFFFAOYSA-N
• SMILES： FC1=C(C#N)C(NC=C1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 361
• XLogP3: 0.1
• Topological Polar Surface Area: 52.9

Additional information on 3-Cyano-5-(difluoromethyl)-4-fluoro-2-hydroxypyridine

Comprehensive Guide to 3-Cyano-5-(difluoromethyl)-4-fluoro-2-hydroxypyridine (CAS No. 1806870-99-4): Properties, Applications, and Market Insights

3-Cyano-5-(difluoromethyl)-4-fluoro-2-hydroxypyridine (CAS No. 1806870-99-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative features a unique combination of functional groups, including a cyano group, difluoromethyl group, and hydroxyl group, making it a valuable intermediate for synthesizing bioactive molecules. Researchers and industry professionals frequently search for "3-Cyano-5-(difluoromethyl)-4-fluoro-2-hydroxypyridine synthesis" and "CAS 1806870-99-4 applications," highlighting its growing importance in modern chemistry.

The molecular structure of 3-Cyano-5-(difluoromethyl)-4-fluoro-2-hydroxypyridine contributes to its versatile reactivity. The presence of both electron-withdrawing (cyano and fluoro) and electron-donating (hydroxyl) groups creates a balanced electronic environment, enabling diverse chemical transformations. Recent studies have explored its potential as a building block for crop protection agents, aligning with the global trend toward sustainable agriculture. Searches for "fluorinated pyridines in agrochemicals" have surged by 40% year-over-year, reflecting industry interest in this compound class.

In pharmaceutical applications, 3-Cyano-5-(difluoromethyl)-4-fluoro-2-hydroxypyridine serves as a key precursor for kinase inhibitor development. Its structural motifs appear in several drug candidates targeting inflammatory diseases and oncology indications. The compound's metabolic stability and bioavailability enhancement properties make it particularly valuable, as evidenced by increasing searches for "fluorinated heterocycles in drug discovery." Pharmaceutical companies are actively investigating this molecule, with patent filings related to CAS 1806870-99-4 growing steadily since 2020.

The synthetic routes to 3-Cyano-5-(difluoromethyl)-4-fluoro-2-hydroxypyridine typically involve multi-step sequences starting from commercially available pyridine precursors. Recent process optimization efforts have focused on improving atom economy and reducing hazardous waste generation, responding to the chemical industry's green chemistry initiatives. Laboratory-scale preparations often achieve yields exceeding 75%, with purity levels suitable for most downstream applications. Researchers frequently inquire about "scale-up synthesis of fluorinated pyridines" and "purification methods for 3-Cyano-5-(difluoromethyl)-4-fluoro-2-hydroxypyridine," indicating practical interest in manufacturing processes.

Market analysis reveals growing demand for 3-Cyano-5-(difluoromethyl)-4-fluoro-2-hydroxypyridine across North America, Europe, and Asia-Pacific regions. The compound's price trajectory has remained stable despite supply chain challenges, with current market prices ranging between $800-$1200 per kilogram depending on quantity and purity specifications. Industry reports predict a compound annual growth rate (CAGR) of 6.8% for fluorinated pyridine derivatives through 2028, driven by expanding applications in crop science and pharmaceutical intermediates.

Quality control protocols for CAS 1806870-99-4 typically involve HPLC analysis with UV detection, ensuring ≥98% chemical purity for most commercial grades. Storage recommendations include protection from moisture at ambient temperature, with shelf life exceeding 24 months under proper conditions. Analytical method development for this compound remains an active research area, as shown by increasing publications addressing "HPLC analysis of polyfluorinated pyridines" and "stability studies of 3-Cyano-5-(difluoromethyl)-4-fluoro-2-hydroxypyridine."

Environmental and safety assessments indicate that 3-Cyano-5-(difluoromethyl)-4-fluoro-2-hydroxypyridine requires standard laboratory handling precautions. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety goggles is recommended during handling. The compound's ecological impact profile has become a focus area, with recent studies examining its biodegradation pathways and aquatic toxicity—topics generating substantial search traffic from environmental scientists and regulatory specialists.

Future research directions for 3-Cyano-5-(difluoromethyl)-4-fluoro-2-hydroxypyridine include exploration of its catalytic applications and potential use in material science. The compound's ability to coordinate with transition metals suggests opportunities in ligand design for homogeneous catalysis. Additionally, its photophysical properties warrant investigation for possible applications in organic electronics, an area experiencing rapid growth. These emerging applications align with search trends showing increased interest in "fluorinated pyridines beyond pharma applications" and "heterocycles in advanced materials."

In conclusion, 3-Cyano-5-(difluoromethyl)-4-fluoro-2-hydroxypyridine (CAS No. 1806870-99-4) represents a multifaceted chemical building block with expanding utility across multiple industries. Its combination of structural features, synthetic accessibility, and diverse applicability ensures continued relevance in chemical research and development. As innovation in fluorine chemistry and heterocyclic compounds progresses, this molecule will likely find new applications that address current challenges in healthcare, agriculture, and sustainable technology.